Cas no 1266841-35-3 (1-(2-Hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-Hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1266841-35-3
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5712157
• PubChem ID: 82210164
• Update Time: 2025-06-27

1-(2-Hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1593679
• 1266841-35-3
• 1H-1,2,3-Triazole-4-carboxamide, 1-(2-hydroxyethyl)-5-methyl-

• Inchi： 1S/C6H10N4O2/c1-4-5(6(7)12)8-9-10(4)2-3-11/h11H,2-3H2,1H3,(H2,7,12)
• InChI Key： SBVDWBLCMFESAD-UHFFFAOYSA-N
• SMILES： OCCN1C(C)=C(C(N)=O)N=N1

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 419.6±55.0 °C(Predicted)
• pka: 14.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(2-Hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(2-Hydroxyethyl)-5-Methyl-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 1266841-35-3)

1-(2-Hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1266841-35-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazole core and hydroxyethyl substituent, which confer it with a range of biological activities and potential therapeutic applications.

The triazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, is a key structural motif in many biologically active molecules. The presence of the triazole ring in 1-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide contributes to its stability and reactivity, making it an attractive scaffold for drug design. The hydroxyethyl group adds polarity and hydrogen-bonding capabilities, which can enhance the compound's solubility and interactions with biological targets.

Recent studies have highlighted the potential of 1-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable application is its use as an antifungal agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell wall synthesis and membrane integrity, leading to fungal cell death.

In addition to its antifungal properties, 1-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been investigated for its anti-inflammatory effects. A study published in the European Journal of Pharmacology demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The carboxamide functional group in 1-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide plays a crucial role in its biological activity. Carboxamides are known to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. This property makes the compound suitable for use in targeted drug delivery systems and as a scaffold for the development of more potent analogs.

Synthetic methods for the preparation of 1-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide have been well-documented in the literature. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is part of click chemistry. This method allows for efficient and high-yielding synthesis of the compound with good purity. The ease of synthesis and scalability make it an attractive candidate for large-scale production and further pharmaceutical development.

The safety profile of 1-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation.

In conclusion, 1-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1266841-35-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.